Cas no 138949-95-8 (1,2,4,5-Benzenetetracarbonitrile, 3,6-bis(trifluoromethyl)-)
138949-95-8 structure
Product Name:1,2,4,5-Benzenetetracarbonitrile, 3,6-bis(trifluoromethyl)-
CAS No:138949-95-8
MF:C12F6N4
MW:314.145622253418
CID:1267282
PubChem ID:15663967
Update Time:2025-04-20
1,2,4,5-Benzenetetracarbonitrile, 3,6-bis(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,2,4,5-Benzenetetracarbonitrile, 3,6-bis(trifluoromethyl)-
- 3,6-bis(trifluoromethyl)benzene-1,2,4,5-tetracarbonitrile
- DTXSID40576512
- IPRWSRFKFQXWHC-UHFFFAOYSA-N
- 138949-95-8
- SCHEMBL9328906
-
- Inchi: 1S/C12F6N4/c13-11(14,15)9-5(1-19)6(2-20)10(12(16,17)18)8(4-22)7(9)3-21
- InChI Key: IPRWSRFKFQXWHC-UHFFFAOYSA-N
- SMILES: FC(C1C(C#N)=C(C#N)C(C(F)(F)F)=C(C#N)C=1C#N)(F)F
Computed Properties
- Exact Mass: 314.00271499g/mol
- Monoisotopic Mass: 314.00271499g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 22
- Rotatable Bond Count: 0
- Complexity: 539
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 95.2Ų
1,2,4,5-Benzenetetracarbonitrile, 3,6-bis(trifluoromethyl)- Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
138949-95-8 (1,2,4,5-Benzenetetracarbonitrile, 3,6-bis(trifluoromethyl)-) Related Products
- 261952-04-9(3-Methyl-5-(trifluoromethyl)benzonitrile)
- 261952-06-1(4-Methyl-3-(trifluoromethyl)benzonitrile)
- 368-77-4(3-(Trifluoromethyl)benzonitrile)
- 25753-25-7(2,6-Bis(trifluoromethyl)benzonitrile)
- 1483-43-8(4-(Trifluoromethyl)isophthalonitrile)
- 27126-93-8(3,5-Bis(trifluoromethyl)benzonitrile)
- 51012-27-2(2,5-Bis(trifluoromethyl)benzonitrile)
- 455-18-5(4-(Trifluoromethyl)benzonitrile)
- 447-60-9(2-(Trifluoromethyl)benzonitrile)
- 177952-38-4(2,4-Bis(trifluoromethyl)benzonitrile)
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